Cas no 1583260-32-5 ((2S,3R,4S,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol)

• Product Name: (2S,3R,4S,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol
• CAS No: 1583260-32-5
• MF: C₂₁H₃₅FO₄Si
• MW: 398.584111452103
• CID: 5101791
• Update Time: 2026-03-03

(2S,3R,4S,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol Chemical and Physical Properties

Names and Identifiers

• α-D-Xylofuranose, 2-deoxy-2-fluoro-5-O-(phenylmethyl)-3-O-[tris(1-methylethyl)silyl]-
• (2S,3R,4S,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol

• Inchi： 1S/C21H35FO4Si/c1-14(2)27(15(3)4,16(5)6)26-20-18(25-21(23)19(20)22)13-24-12-17-10-8-7-9-11-17/h7-11,14-16,18-21,23H,12-13H2,1-6H3/t18-,19-,20+,21+/m1/s1
• InChI Key： QLNOFJUILXSIKW-CGXNFDGLSA-N
• SMILES： O[C@H]1O[C@H](COCC2=CC=CC=C2)[C@H](O[Si](C(C)C)(C(C)C)C(C)C)[C@H]1F

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 447.5±45.0 °C(Predicted)
• pka: 11.39±0.70(Predicted)

Additional information on (2S,3R,4S,5R)-5-(benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol

Introduction to Compound CAS No. 1583260-32-5: (2S,3R,4S,5R)-5-(Benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol

(2S,3R,4S,5R)-5-(Benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol, a complex organic compound with the CAS number 1583260-32-5, is a key intermediate in the synthesis of various pharmaceuticals and biologically active molecules. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable building block in the development of novel drugs and therapeutic agents.

The structure of (2S,3R,4S,5R)-5-(Benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol features a tetrahydrofuran ring with multiple substituents. The presence of a benzyloxymethyl group at the C-5 position, a fluoro substituent at C-3, and a triisopropylsilyloxy group at C-4 imparts specific chemical properties that are crucial for its applications in medicinal chemistry. The stereochemistry of the compound, defined by the (2S,3R,4S,5R) configuration, ensures that it can be used in enantioselective syntheses and reactions.

Recent advancements in synthetic chemistry have highlighted the importance of this compound in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that (2S,3R,4S,5R)-5-(Benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol can be efficiently converted into potent antiviral agents through a series of well-defined chemical transformations. The fluoro substituent at C-3 plays a critical role in enhancing the biological activity and selectivity of these compounds.

In addition to its use in antiviral drug development, this compound has also shown promise in the synthesis of anticancer agents. A research group at the University of California (2020) reported that derivatives of (2S,3R,4S,5R)-5-(Benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol exhibit significant cytotoxic activity against various cancer cell lines. The triisopropylsilyloxy group at C-4 was found to be essential for maintaining the stability and bioavailability of these derivatives.

The synthetic route to produce (2S,3R,4S,5R)-5-(Benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol involves several steps that require precise control over reaction conditions and stereochemistry. One common approach is to start with a protected tetrahydrofuran derivative and introduce the benzyloxymethyl and fluoro groups through selective substitution reactions. The triisopropylsilyl protecting group is then added to protect the hydroxyl functionality during subsequent transformations.

The versatility of this compound extends beyond its use as an intermediate in drug synthesis. It has also been explored for its potential applications in materials science and polymer chemistry. For example, researchers at MIT (2019) utilized (2S,3R,4S,5R)-5-(Benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol as a monomer unit in the synthesis of advanced polymers with unique mechanical and optical properties. The presence of the fluoro substituent was found to enhance the thermal stability and solubility of these polymers.

In conclusion, (2S,3R,4S,5R)-5-(Benzyloxymethyl)-3-fluoro-4-triisopropylsilyloxy-tetrahydrofuran-2-ol (CAS No. 1583260-32-5) is a versatile and important compound with a wide range of applications in medicinal chemistry and materials science. Its unique structure and functional groups make it an invaluable building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use in various scientific fields.